Cas no 3153-37-5 (4-Chlorobutanoic acid methyl ester)

• Product Name: 4-Chlorobutanoic acid methyl ester
• CAS No: 3153-37-5
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• MDL: MFCD00001003
• CID: 43869
• PubChem ID: 24896844
• Update Time: 2025-05-28

4-Chlorobutanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chlorobutyrate
• 4-Chlorobutyric acid methyl ester
• methyl 4-chlorobutanoate
• Methyl-4-chlorobutyrate
• 4-chloro-butyric acid methyl ester
• Butanoic acid,4-chloro-,methyl ester
• Butyric acid,4-chloro-,methyl ester
• methyl 5-chlorobutanoate
• methyl-4-chlorbutanoat
• Butyricacid, 4-chloro-, methyl ester (7CI,8CI)
• 4-Chlorobutanoic acid methyl ester
• Methyl g-chlorobutyrate
• Methyl w-chlorobutyrate
• NSC 66271
• g-Chlorobutyric acid methyl ester
• Methyl4-chlorobutyrate
• Methyl gamma-chlorobutyrate
• Methyl .gamma.-chlorobutyrate
• EINECS 221-592-9
• Butanoic acid, 4-chloro-, methyl ester
• .gamma.-Chlorobutyric acid methyl ester
• gamma-Chlorobutyric acid methyl ester
• VS-02970
• MFCD00001003
• NS00029124
• SCHEMBL83390
• NSC66271
• methyl 4-chloro-butanoate
• NSC-66271
• AKOS005287838
• C0823
• 3153-37-5
• Methyl omega-chlorobutyrate
• InChI=1/C5H9ClO2/c1-8-5(7)3-2-4-6/h2-4H2,1H
• DTXSID7062873
• Butyric acid, 4-chloro-, methyl ester
• RKL29JT5L9
• Q63396643
• 4-Chloro Butyric Acid Methyl Ester
• Methyl .omega.-chlorobutyrate
• ClCH2(CH2)2C(O)OCH3
• GAMMA-CHLORO-N-BUTYRIC ACID METHYL ESTER
• EN300-39776
• Q-200457
• Methyl 4-chlorobutyrate, >=98%
• FT-0618202
• 4-Chlorbutansauremethylester
• CS-0001466
• Methyl 4-chlorobutyrate,98%
• 4-Chlorobutyric acid methyl ester, Methyl 4-chlorobutanoate,Methyl 4-chlorobutyrate,
• BBL011535
• STL146654
• Butyric acid, 4chloro, methyl ester
• Methyl 4chlorobutanoate
• 221-592-9
• Butyric acid, 4-chloro-, methyl ester (8CI)
• Butanoic acid, 4chloro, methyl ester
• Methyl omegachlorobutyrate
• Butyric acid, 4chloro, methyl ester (8CI)
• gammaChlorobutyric acid methyl ester
• DTXCID5038381

• MDL： MFCD00001003
• Inchi： 1S/C5H9ClO2/c1-8-5(7)3-2-4-6/h2-4H2,1H3
• InChI Key： ZZUYIRISBMWFMV-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OC
• BRN： 1745117

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: It is colorless and transparent liquid. It has a strong special smell.
• Density: 1.12 g/mL at 25 °C(lit.)
• Boiling Point: 174°C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.433(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 1.17840
• Solubility: Not available

4-Chlorobutanoic acid methyl ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD138962)
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chlorobutanoic acid methyl ester

Recent Advances in the Application of 4-Chlorobutanoic Acid Methyl Ester (CAS: 3153-37-5) in Chemical and Biomedical Research

4-Chlorobutanoic acid methyl ester (CAS: 3153-37-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis, agrochemical development, and material science. This research briefing aims to provide an up-to-date overview of the latest advancements involving this compound, focusing on its synthesis, reactivity, and emerging applications in the chemical and biomedical fields. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last three years.

Recent studies have highlighted the role of 4-chlorobutanoic acid methyl ester as a key building block in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of γ-aminobutyric acid (GABA) derivatives, which are crucial for developing novel neuropharmacological agents. The compound's reactive chloromethyl moiety allows for efficient nucleophilic substitution reactions, making it particularly valuable for constructing complex molecular architectures with potential therapeutic applications.

In the field of process chemistry, significant progress has been made in optimizing the synthesis of 4-chlorobutanoic acid methyl ester. A recent patent (WO2023051234) describes an improved catalytic process that achieves higher yields (up to 92%) and better selectivity compared to traditional methods. This advancement addresses previous challenges related to byproduct formation and purification difficulties, potentially lowering production costs for downstream applications in pharmaceutical manufacturing.

From a biomedical perspective, researchers have explored the compound's potential as a precursor for prodrug development. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the design of esterase-activated prodrugs using 4-chlorobutanoic acid methyl ester as a masking group for carboxylic acid-containing therapeutics. This approach showed promising results in improving oral bioavailability of challenging drug candidates while maintaining targeted release profiles.

Safety and toxicological assessments of 4-chlorobutanoic acid methyl ester have also been the subject of recent investigations. Updated material safety data sheets (2023 revision) provide more comprehensive handling guidelines based on new acute toxicity data. Furthermore, computational studies have predicted favorable ADME (absorption, distribution, metabolism, and excretion) properties for derivatives of this compound, supporting its continued use in drug discovery programs.

The compound has found novel applications beyond traditional pharmaceutical uses. Recent work in materials science (Advanced Materials, 2024) has demonstrated its utility as a monomer for synthesizing functional polymers with tunable degradation profiles. These materials show potential for biomedical applications such as controlled drug delivery systems and biodegradable implants.

Looking forward, the chemical versatility of 4-chlorobutanoic acid methyl ester positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials development. Ongoing research is exploring its use in click chemistry applications and as a scaffold for diversity-oriented synthesis. The compound's relatively simple structure combined with multiple reactive sites offers numerous possibilities for structural modification and functionalization.

In conclusion, 4-chlorobutanoic acid methyl ester (CAS: 3153-37-5) continues to be an important chemical entity with expanding applications across multiple scientific disciplines. The recent advancements discussed in this briefing underscore its growing importance in both academic research and industrial applications. Future studies will likely reveal additional uses for this versatile building block as synthetic methodologies and biomedical applications continue to evolve.